Cas no 203193-00-4 (diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate)

• Product Name: diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate
• CAS No: 203193-00-4
• MF: C₁₈H₃₁O₅P
• MW: 358.409507036209
• MDL: MFCD01872490
• CID: 909549
• PubChem ID: 2773701
• Update Time: 2025-05-25

diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate Chemical and Physical Properties

Names and Identifiers

• diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate
• (2-diethoxyphosphoryl-4,4-diethoxybutyl)benzene
• diethyl 4,4-diethoxy-1-phenylbutan-2-ylphosphonate
• DTXSID60378651
• (2-diethoxyphosphoryl-4,4-diethoxy-butyl)benzene
• Phosphonic acid, [3,3-diethoxy-1-(phenylmethyl)propyl]-, diethyl ester (9CI)
• AKOS017343410
• MFCD01872490
• 203193-00-4
• diethyl (4,4-diethoxy-1-phenylbutan-2-yl)phosphonate

• MDL： MFCD01872490
• Inchi： 1S/C18H31O5P/c1-5-20-18(21-6-2)15-17(14-16-12-10-9-11-13-16)24(19,22-7-3)23-8-4/h9-13,17-18H,5-8,14-15H2,1-4H3
• InChI Key： YTUGDFXSYQEFLV-UHFFFAOYSA-N
• SMILES： P(C(CC1C=CC=CC=1)CC(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 358.19100
• Monoisotopic Mass: 358.19091108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 63.80000
• LogP: 4.65300

Additional information on diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate

Comprehensive Overview of Diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate (CAS No. 203193-00-4)

Diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate (CAS No. 203193-00-4) is a specialized organophosphorus compound widely utilized in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a phosphonate group and diethoxy substituents, makes it a versatile intermediate for constructing complex molecules. Researchers and industries value this compound for its role in carbon-carbon bond formation and stereoselective reactions, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for high-purity phosphonates like Diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate has surged due to their applications in drug discovery and agrochemical development. A common query among chemists is: "How does this compound compare to other phosphonate esters in Horner-Wadsworth-Emmons reactions?" Studies highlight its superior reactivity and yield optimization, particularly in synthesizing α,β-unsaturated esters, a hotspot in medicinal chemistry for targeting kinase inhibitors.

The compound’s benzyl-protected moiety further enhances its stability during multi-step syntheses, addressing another frequent question: "What are the storage conditions for CAS 203193-00-4 to prevent degradation?" Proper handling under inert atmospheres and low temperatures ensures longevity, as emphasized in peer-reviewed journals. This aligns with the broader scientific community’s focus on reducing chemical waste and improving reaction efficiency.

From an industrial perspective, Diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate is pivotal in producing flavor and fragrance precursors. Its ethoxy groups facilitate controlled hydrolysis, enabling tailored scent profiles—a topic trending in cosmetic chemistry forums. Additionally, its role in peptide mimetics design resonates with biotech advancements, particularly in GPCR-targeted therapeutics, a frequently searched term in AI-driven drug discovery platforms.

Environmental considerations are also paramount. The compound’s low ecotoxicity profile, verified by recent OECD guidelines, positions it favorably against traditional halogenated reagents. This answers the growing user concern: "Are phosphonate-based intermediates environmentally sustainable?" Such attributes make it a candidate for green chemistry certifications, further boosting its market appeal.

In analytical chemistry, CAS 203193-00-4 serves as a calibration standard for NMR and mass spectrometry due to its distinct spectral signatures. Laboratories often inquire about its chromatographic purity, which typically exceeds 98% in commercial batches. This reliability supports its adoption in high-throughput screening workflows, a critical need in modern pharmaceutical R&D.

Future research directions may explore its utility in metal-organic frameworks (MOFs) or catalysis, areas gaining traction in material science. As synthetic methodologies evolve, Diethyl[3,3-diethoxy-1-(phenylmethyl)propyl]phosphonate is poised to remain a cornerstone in innovative chemical solutions, bridging academic inquiry and industrial application.